Cas no 920978-33-2 (2-(2-{2-[(Prop-2-en-1-yl)oxy]ethoxy}phenoxy)ethan-1-ol)

2-(2-{2-[(Prop-2-en-1-yl)oxy]ethoxy}phenoxy)ethan-1-ol structure
920978-33-2 structure
Product Name:2-(2-{2-[(Prop-2-en-1-yl)oxy]ethoxy}phenoxy)ethan-1-ol
CAS No:920978-33-2
MF:C13H18O4
MW:238.279624462128
CID:746288
Update Time:2023-08-03

2-(2-{2-[(Prop-2-en-1-yl)oxy]ethoxy}phenoxy)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • Ethanol, 2-[2-[2-(2-propen-1-yloxy)ethoxy]phenoxy]-
    • 2-[2-(2-prop-2-enoxyethoxy)phenoxy]ethanol
    • 2-(2-{2-[(Prop-2-en-1-yl)oxy]ethoxy}phenoxy)ethan-1-ol
    • Inchi: 1S/C13H18O4/c1-2-8-15-10-11-17-13-6-4-3-5-12(13)16-9-7-14/h2-6,14H,1,7-11H2
    • InChI Key: QMNWGPMTDIITPZ-UHFFFAOYSA-N
    • SMILES: O(CCOCC=C)C1C=CC=CC=1OCCO

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 9
  • Complexity: 196
  • XLogP3: 1.2
  • Topological Polar Surface Area: 47.9
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